Cas no 852368-54-8 (ethyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate)

• Product Name: ethyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate
• CAS No: 852368-54-8
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 6466150
• PubChem ID: 7117514
• Update Time: 2025-08-01

ethyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate
• F0675-0274
• Z382917620
• WAY-333309
• AKOS024594854
• ethyl 4-[2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate
• ethyl 4-(2-(2-methyl-1H-indol-3-yl)-2-oxoacetyl)piperazine-1-carboxylate
• SCHEMBL17953088
• 852368-54-8
• SR-01000008358
• SR-01000008358-1

• Inchi： 1S/C18H21N3O4/c1-3-25-18(24)21-10-8-20(9-11-21)17(23)16(22)15-12(2)19-14-7-5-4-6-13(14)15/h4-7,19H,3,8-11H2,1-2H3
• InChI Key： ORYOEBBAVDCROR-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCN(C(C(C2=C(C)NC3C=CC=CC2=3)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.7Ų

Additional information on ethyl 4-2-(2-methyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate

Ethyl 4-(2-(2-Methyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate: A Comprehensive Overview

Ethyl 4-(2-(2-Methyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate, also known by its CAS number 852368-54-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of esters and features a unique structure that combines a piperazine ring, an indole moiety, and an ethyl ester group. The presence of these functional groups makes it a versatile molecule with intriguing chemical properties and biological activities.

The molecular structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine ring is substituted at the 4-position with an acetyl group that is further linked to an indole moiety. The indole group, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, adds aromaticity and potential for hydrogen bonding to the molecule. Additionally, the ethyl ester group at the 1-position of the piperazine ring contributes to the overall hydrophobicity and solubility properties of the compound.

Recent studies have highlighted the importance of compounds like Ethyl 4-(2-(2-Methyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate in drug discovery and development. The indole moiety, in particular, has been associated with various pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. Researchers have explored the potential of this compound as a lead molecule for developing new therapeutic agents targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and esterification. The key intermediates in its synthesis are carefully controlled to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its identity and quality.

In terms of applications, Ethyl 4-(2-(2-Methyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate has shown promise in the field of medicinal chemistry as a potential drug candidate. Its ability to interact with specific biological targets makes it an interesting subject for further research into its pharmacokinetics, toxicity, and efficacy in vivo models. Moreover, its structural versatility allows for further modification to enhance its bioavailability and therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets using molecular docking studies. These studies provide valuable insights into how the compound interacts with its targets at the molecular level, guiding further optimization efforts. Additionally, in vitro assays have been conducted to assess its activity against enzymes involved in inflammation and cancer progression.

The study of Ethyl 4-(2-(2-Methyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate has also contributed to our understanding of heterocyclic chemistry and its role in drug design. The combination of different functional groups within a single molecule creates opportunities for exploring novel chemical reactions and catalytic processes.

In conclusion, Ethyl 4-(2-(2-Methyl-1H-indol-3-yl)-...(text continues)